[(1R,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl] (Z)-2-methylbut-2-enoate

• CAS No.: 495-83-0
• Product Name: [(1R,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl] (Z)-2-methylbut-2-enoate
• Molecular Formula: C₁₃H₂₁NO₂
• Molecular Weight: 223.31 g/mol
• IUPAC Name: [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (E)-2-methylbut-2-enoate
• Standard InChI: InChI=1S/C13H21NO2/c1-4-9(2)13(15)16-12-7-10-5-6-11(8-12)14(10)3/h4,10-12H,5-8H2,1-3H3/b9-4+/t10-,11+,12?
• Standard InChIKey: UVHGSMZRSVGWDJ-ZCFDAEMWSA-N
• Isomeric SMILES: C/C=C(\C)/C(=O)OC1C[C@H]2CC[C@@H](C1)N2C
• SMILES: CC=C(C)C(=O)OC1CC2CCC(C1)N2C
• Canonical SMILES: CC=C(C)C(=O)OC1CC2CCC(C1)N2C
• Description: Tigloidine belongs to the class of organic compounds known as tropane alkaloids. These are organic compounds containing the nitrogenous bicyclic alkaloid parent N-Methyl-8-azabicyclo[3. 2. 1]octane. Tigloidine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, tigloidine is primarily located in the cytoplasm. Outside of the human body, tigloidine can be found in fruits. This makes tigloidine a potential biomarker for the consumption of this food product.; Tigloidine is a tropane alkaloid.
• Reference: [1]. Sanghvi I, et al. Pharmacology of a potential anti-Parkinson agent: tigloidine. Eur J Pharmacol. 1968 Oct;4(3):246-53.
• PubChem Compound: 12444363
• Last Modified: Nov 13 2021